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Compound of Interest

Compound Name: 2,4-Dichloro-3-nitrophenol

Cat. No.: B1288456

Disclaimer: This document provides a comprehensive overview of the available toxicological
information for 2,4-Dichloro-3-nitrophenol. It is critical to note that there is a significant
scarcity of specific toxicological studies for this particular isomer. Much of the detailed
guantitative data and experimental protocols provided herein are for the closely related
compound 2,4-dichlorophenol. This information is included to provide a baseline understanding
of potential hazards but should not be directly extrapolated to 2,4-Dichloro-3-nitrophenol
without further investigation, as the position of the nitro group can significantly influence the
toxicological properties of a molecule.

Introduction

2,4-Dichloro-3-nitrophenol is a chemical compound with the molecular formula CeHsCI2NOs.
[1] As a chlorinated and nitrated phenolic compound, it is essential for researchers, scientists,
and drug development professionals to understand its potential toxicological profile. This guide
summarizes the available hazard information for 2,4-Dichloro-3-nitrophenol and provides a
more detailed profile of the related compound 2,4-dichlorophenol to infer potential toxicological
concerns. Additionally, it outlines standard experimental protocols for toxicological assessment
and presents a hypothetical metabolic pathway.

Hazard Identification for 2,4-Dichloro-3-nitrophenol

The primary toxicological information available for 2,4-Dichloro-3-nitrophenol comes from its
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals classification.

[1]
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Table 1: GHS Hazard Classification for 2,4-Dichloro-3-nitrophenol[1]

Hazard Class

Hazard Category Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed

H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Toxicological Profile of 2,4-Dichlorophenol (as a

surrogate)

The following data pertains to 2,4-dichlorophenol and is provided for informational purposes

due to the lack of data on 2,4-Dichloro-3-nitrophenol.

Acute Toxicity

Table 2: Acute Toxicity of 2,4-Dichlorophenol[2]

Route of Exposure

Test Species

LD50/LC50 Value Reference

Oral Rat 580 - 4500 mg/kg bw [2]
Oral Mouse 1630 mg/kg bw [2]
Dermal Rat/Mouse 780 mg/kg bw [2]
) >1.13 mg/L (4-hour
Inhalation Rat [2]
exposure)
Skin and Eye Irritation
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Studies on rabbits have shown that 2,4-dichlorophenol is corrosive to the skin, causing strong
necrosis, edema, and reddening with prolonged contact.[2] It is also suggested to cause
irreversible eye damage.[2]

Genotoxicity and Carcinogenicity

Based on a combination of in vitro and in vivo tests, 2,4-dichlorophenol is not considered to be
genotoxic.[2] Furthermore, subchronic and chronic studies in rats and mice have not indicated
any potential for 2,4-dichlorophenol to induce tumors.[2]

Reproductive and Developmental Toxicity

Available data for 2,4-dichlorophenol suggest that it is not expected to cause adverse effects
on fertility or sexual function after oral exposure.[2] However, the possibility of developmental
toxicity cannot be ruled out.[2]

Standardized Experimental Protocols for
Toxicological Assessment

For a compound with limited toxicological data like 2,4-Dichloro-3-nitrophenol, a standard
battery of tests would be required to characterize its toxicological profile. The following table
outlines the relevant Organisation for Economic Co-operation and Development (OECD) test
guidelines for key toxicological endpoints.

Table 3: Recommended OECD Test Guidelines for Toxicological Profiling
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Toxicological Endpoint

L Brief Description of
OECD Test Guideline
Methodology

Acute Oral Toxicity

Administration of the test

substance in graduated doses

to groups of experimental
OECD 420, 423, 425 ) ]

animals to determine the dose

at which 50% of the animals

die (LD50).

Acute Dermal Toxicity

Application of the test
substance to the skin of

OECD 402 experimental animals for 24
hours to determine the dermal
LD50.

Acute Inhalation Toxicity

Exposure of experimental
animals to the test substance
in the air for a defined period
OECD 403 _
(usually 4 hours) to determine
the concentration at which

50% of the animals die (LC50).

Skin Irritation/Corrosion

Application of the test

substance to the skin of a
OECD 404 single animal to determine its

potential to cause irritation or

corrosion.

Eye Irritation/Corrosion

Application of the test

substance to the eye of a
OECD 405 single animal to determine its

potential to cause irritation or

corrosion.

Bacterial Reverse Mutation
Test (Ames Test)

Use of strains of Salmonella

typhimurium and Escherichia
OECD 471 coli to detect point mutations,

which are an indication of

genotoxic potential.
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Treatment of mammalian cells

i ] in culture with the test
In Vitro Mammalian )
) OECD 473 substance to assess its
Chromosomal Aberration Test ]
potential to cause structural

chromosomal aberrations.

Daily oral administration of the
test substance to experimental
Repeated Dose 28-day Oral animals for 28 days to identify
o OECD 407 ]
Toxicity Study target organs and determine a
No-Observed-Adverse-Effect

Level (NOAEL).

Dosing of male and female

_ animals before, during, and
Reproductive/Developmental )
o _ OECD 421 after mating to assess effects
Toxicity Screening Test N
on fertility, pregnancy, and

offspring development.

Long-term (e.g., 12-24 months)
administration of the test

substance to experimental

Chronic Toxicity Studies OECD 452 _ _
animals to assess the potential
for chronic toxicity and
carcinogenicity.[3]

Visualizations

Hypothetical Metabolic Pathway

As no specific metabolic pathway for 2,4-Dichloro-3-nitrophenol has been documented, the
following diagram illustrates a plausible metabolic pathway for a dichloronitrophenol based on
the known metabolism of other nitrophenols. This is a hypothetical representation.
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Phase I Metabolism

Phase IT Metabolism

Hydroxylated Metabolite

2,4-Dichloro-3-nitrophenol

Click to download full resolution via product page

Caption: Hypothetical metabolic pathway for a dichloronitrophenol.

General Workflow for Chemical Hazard and Risk
Assessment

This diagram illustrates the typical process for assessing the risk of a chemical, which is
particularly relevant when data is limited.
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Caption: General workflow for chemical hazard and risk assessment.

Conclusion
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The toxicological profile of 2,4-Dichloro-3-nitrophenol is largely uncharacterized. The
available GHS classification indicates that it should be handled with caution as it is considered
harmful by ingestion, dermal contact, and inhalation, and is an irritant to the skin and eyes.[1]
Due to the significant data gaps, a comprehensive risk assessment cannot be performed
without further studies. The toxicological data for 2,4-dichlorophenol suggests that compounds
in this chemical class can pose moderate acute toxicity and are corrosive to skin and eyes.[2]
However, the absence of a nitro group in 2,4-dichlorophenol means that its toxicological profile
may differ significantly from 2,4-Dichloro-3-nitrophenol. Therefore, it is imperative that future
research focuses on conducting empirical toxicological studies on 2,4-Dichloro-3-nitrophenol
to accurately determine its hazard and risk to human health and the environment. Researchers
and professionals in drug development should exercise caution and implement appropriate
safety measures when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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